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Compound of Interest

Compound Name: Sucnr1-IN-2

Cat. No.: B12377795 Get Quote

Essential Safety and Handling Guide for Sucnr1-
IN-2
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds like Sucnr1-IN-2. This guide provides

immediate, essential safety protocols and logistical information for the proper handling,

storage, and disposal of Sucnr1-IN-2, a succinate receptor 1 (SUCNR1) inhibitor used in

neurodegenerative disease research.[1][2]

Hazard Identification and Classification
Sucnr1-IN-2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[3] It is crucial to handle this compound with care to avoid adverse health effects and

environmental contamination.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed.[3]

Acute aquatic toxicity 1
H400: Very toxic to aquatic life.

[3]

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.

GHS Label Elements:

Pictogram Signal Word

GHS07: Exclamation mark, GHS09:

Environment
Warning

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

should be worn at all times when handling Sucnr1-IN-2.

Equipment Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure. Chemically resistant

gloves (e.g., nitrile rubber) should be used.

Respiratory Protection

No protective equipment is needed under

normal use conditions with adequate ventilation.

If dust or aerosols are generated, a particle filter

respirator is recommended.
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Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Sucnr1-IN-2 and

ensuring a safe laboratory environment.

Handling:

Avoid inhalation, contact with eyes, and skin.

Avoid the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.

Store at -20°C for the powder form or -80°C when in solvent.

Keep away from direct sunlight and sources of ignition.

First Aid Measures
In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes.

If Inhaled

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration.

Disposal Plan
Proper disposal of Sucnr1-IN-2 is essential to prevent environmental contamination.

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.

Collect any spillage.

Avoid release to the environment.

Operational Workflow for Handling Sucnr1-IN-2
The following diagram outlines the standard operational workflow for safely handling Sucnr1-
IN-2 in a laboratory setting.
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Disposal Workflow
This diagram illustrates the necessary steps for the safe disposal of Sucnr1-IN-2 waste.
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Sucnr1-IN-2 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377795#personal-protective-equipment-for-
handling-sucnr1-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DCC4967.html
https://www.benchchem.com/product/b12377795#personal-protective-equipment-for-handling-sucnr1-in-2
https://www.benchchem.com/product/b12377795#personal-protective-equipment-for-handling-sucnr1-in-2
https://www.benchchem.com/product/b12377795#personal-protective-equipment-for-handling-sucnr1-in-2
https://www.benchchem.com/product/b12377795#personal-protective-equipment-for-handling-sucnr1-in-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

